Cas no 4041-09-2 (2,5-dimethylcyclopentan-1-one)

2,5-dimethylcyclopentan-1-one structure
2,5-dimethylcyclopentan-1-one structure
Product Name:2,5-dimethylcyclopentan-1-one
CAS No:4041-09-2
MF:C7H12O
MW:112.169582366943
MDL:MFCD00039456
CID:330944
PubChem ID:96826
Update Time:2025-04-19

2,5-dimethylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone,2,5-dimethyl-
    • 2,5-DiMethylcyclopentanone
    • 2,5-Dimethyl-cyclopentanon
    • Cyclopentanone,2,5-dimethyl
    • Cyclopentanone,5-dimethyl
    • 2,5-dimethylcyclopentan-1-one
    • 2,5-Dimethyl-cyclopentanone
    • 1.3-Dimethylcyclopentanon-2
    • NSC-89710
    • NSC 89710
    • 2,5 -dimethylcyclopentanone
    • F12414
    • EN300-95220
    • AKOS006280359
    • DTXSID1021582
    • 4041-09-2
    • 2,5-DIMETHYLCYCLOPENTANONE(2,5-D2)
    • Cyclopentanone, 2,5-dimethyl-
    • NSC89710
    • EINECS 223-731-9
    • NS00049978
    • Cyclopentanone,5-dimethyl-
    • NCIOpen2_001377
    • 2,5-dimethyl-cyclopentan-1-one
    • 2,5-DIMETHYLCYCLOPENTANONE (2,5-D2)
    • SCHEMBL2344673
    • MDL： MFCD00039456
    • Inchi： 1S/C7H12O/c1-5-3-4-6(2)7(5)8/h5-6H,3-4H2,1-2H3
    • InChI Key： MKLARKDYEBNZFK-UHFFFAOYSA-N
    • SMILES： O=C1C(C)CCC1C

Computed Properties

  • Exact Mass: 112.08900
  • Monoisotopic Mass: 112.088815002 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 95
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 112.17
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.8820
  • Boiling Point: 146.5°C (estimate)
  • Refractive Index: 1.4310
  • PSA: 17.07000
  • LogP: 1.62150

2,5-dimethylcyclopentan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-95220-0.05g
2,5-dimethylcyclopentan-1-one
 4041-09-2 95.0%
0.05g
 $179.0 2025-03-21
Enamine
EN300-95220-0.1g
2,5-dimethylcyclopentan-1-one
 4041-09-2 95.0%
0.1g
 $268.0 2025-03-21
Enamine
EN300-95220-0.25g
2,5-dimethylcyclopentan-1-one
 4041-09-2 95.0%
0.25g
 $383.0 2025-03-21
Enamine
EN300-95220-0.5g
2,5-dimethylcyclopentan-1-one
 4041-09-2 95.0%
0.5g
 $601.0 2025-03-21
Enamine
EN300-95220-1.0g
2,5-dimethylcyclopentan-1-one
 4041-09-2 95.0%
1.0g
 $770.0 2025-03-21
Enamine
EN300-95220-2.5g
2,5-dimethylcyclopentan-1-one
 4041-09-2 95.0%
2.5g
 $1509.0 2025-03-21
Enamine
EN300-95220-5.0g
2,5-dimethylcyclopentan-1-one
 4041-09-2 95.0%
5.0g
 $2235.0 2025-03-21
Enamine
EN300-95220-10.0g
2,5-dimethylcyclopentan-1-one
 4041-09-2 95.0%
10.0g
 $3315.0 2025-03-21
eNovation Chemicals LLC
Y1129300-100mg
2,5-Dimethyl-cyclopentanone
 4041-09-2 95%
100mg
 $340 2024-07-28
eNovation Chemicals LLC
Y1129300-250mg
2,5-Dimethyl-cyclopentanone
 4041-09-2 95%
250mg
 $455 2024-07-28

2,5-dimethylcyclopentan-1-one Production Method

Production Method 1

9005-53-2 9005-53-2
4041-09-2 4041-09-2
103-81-1 103-81-1
831-00-5 831-00-5
60826-26-8 60826-26-8
2219-78-5 2219-78-5
74421-05-9 74421-05-9
22607-11-0 22607-11-0
94391-24-9 94391-24-9
219726-60-0 219726-60-0
7443-70-1 7443-70-1
51504-54-2 51504-54-2
72386-20-0 72386-20-0
79-31-2 79-31-2
494-99-5 494-99-5
646-07-1 646-07-1
1131-62-0 1131-62-0
432-25-7 432-25-7
56687-68-4 56687-68-4
93-15-2 93-15-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Molybdenum ,  Copper Solvents: Methanol ,  Water ;  7 h, 220 °C
1.2 Reagents: Water
Reference
Cu-Mo doped zeolite ZSM-5 catalyzed conversion of lignin to alkyl phenols with high selectivity
Singh, Sunit Kumar; et al, Catalysis Science & Technology, 2015, 5(4), 2117-2124

2,5-dimethylcyclopentan-1-one Raw materials

2,5-dimethylcyclopentan-1-one Preparation Products

2,5-dimethylcyclopentan-1-one Related Literature

Related Categories

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